Cas no 33468-15-4 (Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI))

• Product Name: Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI)
• CAS No: 33468-15-4
• MF: C₂₄H₃₁ClO
• MW: 370.955346345901
• MDL: MFCD03724504
• CID: 317721
• PubChem ID: 6046884
• Update Time: 2025-05-19

Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI)
• 1-[(Z)-1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octylbenzene
• (Z)-1-(1-Chloro-2-(4-ethoxyphenyl)vinyl)-4-octylbenzene
• 1-[(1Z)-2-chloro-2-(4-octylphenyl)vinyl]-4-ethoxybenzene
• A-chloro-4 inverted exclamation marka-ethoxystilbene
• EINECS 251-536-9
• trans-4-Octyl-
• DTXSID101177364
• SCHEMBL11792846
• AKOS024386537
• (Z)-1-[1-chloro-2-(4-ethoxyphenyl)vinyl]-4-octylbenzene
• 33468-15-4
• NS00054672
• SCHEMBL11792835
• Benzene, 1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)-

• MDL： MFCD03724504
• Inchi： 1S/C24H31ClO/c1-3-5-6-7-8-9-10-20-11-15-22(16-12-20)24(25)19-21-13-17-23(18-14-21)26-4-2/h11-19H,3-10H2,1-2H3/b24-19-
• InChI Key： GSDUCZGRMDRJKE-CLCOLTQESA-N
• SMILES： Cl/C(=C\C1C=CC(=CC=1)OCC)/C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 370.20600
• Monoisotopic Mass: 370.2063433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.9748 (rough estimate)
• Melting Point: 32 °C(lit.)
• Boiling Point: 486.71°C (rough estimate)
• Flash Point: >230 °F
• Refractive Index: 1.4530 (estimate)
• PSA: 9.23000
• LogP: 7.72520

Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI) Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI)

Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI): A Comprehensive Overview

The compound with the CAS number 33468-15-4 and the product name Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI) represents a fascinating molecule with significant potential in the field of chemical and pharmaceutical research. This compound, belonging to the class of substituted benzenes, has garnered attention due to its unique structural features and its potential applications in various biochemical pathways.

At the core of this compound's structure lies a benzene ring substituted with a variety of functional groups. The presence of a 1-chloro-2-(4-ethoxyphenyl)ethenyl moiety on one side of the benzene ring and an 4-octyl group on the other side creates a molecule with distinct electronic and steric properties. These properties make it an intriguing candidate for further study, particularly in the context of drug discovery and development.

The stereochemistry of the compound, indicated by the (Z)-configuration, plays a crucial role in determining its biological activity. The (Z)-configuration refers to the spatial arrangement of substituents around a double bond, where the higher priority groups are on opposite sides of the double bond. This specific configuration can influence how the molecule interacts with biological targets, such as enzymes and receptors, which is essential for its efficacy as a potential therapeutic agent.

In recent years, there has been growing interest in understanding the role of substituted benzenes in medicinal chemistry. These compounds often exhibit a wide range of biological activities, making them valuable scaffolds for drug design. The particular combination of chloro, ethoxy, and octyl substituents in Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI) suggests that it may possess unique pharmacological properties that warrant further investigation.

One area where this compound shows promise is in the development of novel anticancer agents. Cancer research has increasingly focused on identifying small molecules that can selectively target cancer cells while minimizing toxicity to healthy cells. The structural features of Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI), particularly its ability to interact with biological targets through both hydrophobic and hydrophilic interactions, make it a potential candidate for such applications.

Additionally, this compound may have applications in the treatment of inflammatory diseases. Inflammation is a complex biological process that involves numerous signaling pathways and molecular targets. Substituted benzenes have been shown to modulate these pathways, making them attractive candidates for anti-inflammatory drugs. The specific combination of functional groups in Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI) could provide it with the necessary properties to interact effectively with inflammatory mediators.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro and ethoxy groups requires precise control over reaction conditions to avoid unwanted side products. Similarly, the addition of the octyl group must be carefully monitored to prevent over-addition or polymerization.

In terms of analytical characterization, techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared spectroscopy (IR) are essential for confirming the structure and purity of Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI). These methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further studies.

The pharmacological evaluation of this compound will involve both in vitro and in vivo studies. In vitro studies will assess its interaction with various biological targets using techniques such as enzyme inhibition assays and cell-based assays. These studies will provide initial insights into its potential therapeutic effects.

In vivo studies will extend these findings by evaluating the compound's activity in animal models. These studies will help determine its efficacy and safety profile, providing valuable information for potential clinical development. Additionally, pharmacokinetic studies will be conducted to understand how the compound is absorbed, distributed, metabolized, and excreted by the body.

The future prospects for this compound are promising, particularly if it demonstrates significant biological activity in preclinical studies. If successful, it could lead to new therapeutic agents for various diseases. Furthermore, understanding its mechanism of action could provide insights into related biochemical pathways, potentially leading to new targets for drug development.

In conclusion, Benzene,1-[1-chloro-2-(4-ethoxyphenyl)ethenyl]-4-octyl-, (Z)- (9CI) is a structurally complex molecule with potential applications in pharmaceutical research. Its unique combination of functional groups and stereochemistry make it an intriguing candidate for further study. With continued research and development, this compound could contribute significantly to advancements in medicine and drug discovery.